Cas no 221640-97-7 (1,3,5-Benzenetricarboxylic acid, tris(1-propoxyethyl) ester)
221640-97-7 structure
Product Name:1,3,5-Benzenetricarboxylic acid, tris(1-propoxyethyl) ester
CAS No:221640-97-7
MF:C24H36O9
MW:468.53724861145
CID:1411605
PubChem ID:71358135
Update Time:2025-04-20
1,3,5-Benzenetricarboxylic acid, tris(1-propoxyethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Benzenetricarboxylic acid, tris(1-propoxyethyl) ester
- tris(1-propoxyethyl) benzene-1,3,5-tricarboxylate
- DTXSID60782158
- 221640-97-7
- FOVJRNXVTBHEPB-UHFFFAOYSA-N
-
- Inchi: 1S/C24H36O9/c1-7-10-28-16(4)31-22(25)19-13-20(23(26)32-17(5)29-11-8-2)15-21(14-19)24(27)33-18(6)30-12-9-3/h13-18H,7-12H2,1-6H3
- InChI Key: FOVJRNXVTBHEPB-UHFFFAOYSA-N
- SMILES: O(CCC)C(C)OC(C1C=C(C(=O)OC(C)OCCC)C=C(C(=O)OC(C)OCCC)C=1)=O
Computed Properties
- Exact Mass: 468.23598
- Monoisotopic Mass: 468.23593272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 33
- Rotatable Bond Count: 18
- Complexity: 502
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 106.59
1,3,5-Benzenetricarboxylic acid, tris(1-propoxyethyl) ester Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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